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CAS No.: 1346599-35-6
Cat. No.: B584652
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Introduction

4-Ethyl trazodone, chemically known as 2-[3-[4-(3-chloro-4-ethylphenyl)piperazin-1-yl]propyl]-
[1][2][3]triazolo[4,3-a]pyridin-3-one, is a known impurity and analog of the antidepressant drug
Trazodone.[4][5] As a critical component in pharmaceutical quality control and drug
development, its unambiguous identification and characterization are paramount to ensure the
safety and efficacy of Trazodone formulations. This application note provides a detailed guide
to the structural elucidation of 4-Ethyl trazodone using Nuclear Magnetic Resonance (NMR)
and Mass Spectrometry (MS), two of the most powerful analytical techniques for molecular
structure determination.

This document outlines optimized protocols for sample preparation and data acquisition for
both NMR and MS analyses. Furthermore, it delves into the interpretation of the expected
spectral data, providing a predictive framework for the characterization of 4-Ethyl trazodone
based on the known spectral properties of the parent Trazodone molecule.
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Chemical Structure and Properties

¢ |I[UPAC Name: 2-[3-[4-(3-chloro-4-ethylphenyl)piperazin-1-yl]propyl]-[1][2][3]triazolo[4,3-
a]pyridin-3-one[4]

¢ Molecular Formula: C21H26CINs0[4]
e Molecular Weight: 399.9 g/mol [4]

» Monoisotopic Mass: 399.1825882 Da[4]

Property Value Source

2-[3-[4-(3-chloro-4-
ethylphenyl)piperazin-1-

IUPAC Name yiphenybpip ) PubChem[4]
yllpropyl]-[1][2][3]triazolo[4,3-

a]pyridin-3-one

Molecular Formula C21H26CINsO PubCheml[4]
Molecular Weight 399.9 g/mol PubChem[4]
Monoisotopic Mass 399.1825882 Da PubChem[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules,
providing detailed information about the chemical environment of individual atoms. For 4-Ethyl
trazodone, *H and 3C NMR are crucial for confirming its structure.

Experimental Protocol: NMR Sample Preparation

The quality of NMR spectra is highly dependent on proper sample preparation. The following
protocol is recommended for achieving high-resolution spectra of 4-Ethyl trazodone.

» Solvent Selection: Choose a suitable deuterated solvent in which the sample is fully soluble.
Chloroform-d (CDCIs) or Dimethyl sulfoxide-de (DMSO-de) are common choices for
trazodone and its analogs.
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o Sample Concentration:

o For 'H NMR, dissolve 5-10 mg of 4-Ethyl trazodone in 0.6-0.7 mL of the chosen
deuterated solvent.

o For 3C NMR, a higher concentration of 15-25 mg in 0.6-0.7 mL of solvent is
recommended due to the lower natural abundance of the *3C isotope.

e Sample Preparation:
o Weigh the sample accurately in a clean, dry vial.
o Add the deuterated solvent and gently vortex or sonicate to ensure complete dissolution.

o Filter the solution through a glass wool or cotton plug in a Pasteur pipette directly into a
clean, high-quality 5 mm NMR tube to remove any particulate matter.

« Internal Standard: For precise chemical shift referencing, an internal standard such as
Tetramethylsilane (TMS) can be added to the solvent. Alternatively, the residual solvent peak
can be used as a secondary reference.

Workflow for NMR Analysis

Caption: Workflow for NMR analysis of 4-Ethyl trazodone.

Predicted *H NMR Spectral Data

The predicted *H NMR spectrum of 4-Ethyl trazodone will be similar to that of Trazodone, with
the key difference being the signals for the ethyl group on the phenyl ring. Based on the known
spectrum of Trazodone, the following assignments for 4-Ethyl trazodone in CDCls are
proposed:
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Chemical Shift (5, o . Proposed

opm) Multiplicity Integration Assignment
~7.8-7.0 m 7H Aromatic protons

~4.2 t 2H -N-CHz2- (propyl chain)
~3.2 m 4H Piperazine protons
~2.7 q 2H -CH:- (ethyl group)
~2.6 t 2H -CH2z- (propyl chain)
~2.5 m 4H Piperazine protons
~2.0 m 2H -CH2- (propyl chain)
~1.2 t 3H -CHs (ethyl group)

Predicted **C NMR Spectral Data

The 3C NMR spectrum will provide further confirmation of the carbon skeleton. The predicted

chemical shifts for 4-Ethyl trazodone are:

Chemical Shift (6, ppm)

Proposed Assignment

~170 C=0

~150-120 Aromatic carbons

~58 -N-CHa2- (propyl chain)
~53 Piperazine carbons
~49 Piperazine carbons
~45 -CH:- (propyl chain)
~28 -CH:- (ethyl group)
~26 -CHz- (propyl chain)
~15 -CHs (ethyl group)
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Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight and elemental
composition of a compound, as well as providing structural information through fragmentation
analysis.

Experimental Protocol: Mass Spectrometry Sample
Preparation

Proper sample preparation is crucial for obtaining high-quality mass spectra. The following is a
general protocol for the analysis of 4-Ethyl trazodone by electrospray ionization (ESI) mass
spectrometry.

e Solvent Selection: Use a solvent system compatible with ESI-MS, typically a mixture of
water, acetonitrile, or methanol with a small amount of formic acid or ammonium acetate to
promote ionization.

» Sample Concentration: Prepare a stock solution of 4-Ethyl trazodone at approximately 1
mg/mL in a suitable organic solvent. Dilute this stock solution to a final concentration of 1-10
pg/mL in the ESI-MS compatible solvent system.

e Sample Preparation:
o Ensure the sample is fully dissolved.

o Filter the final diluted sample through a 0.22 pm syringe filter to remove any particulates
that could clog the instrument's tubing.

Workflow for Mass Spectrometry Analysis

Caption: Workflow for mass spectrometry analysis of 4-Ethyl trazodone.

Predicted Mass Spectral Data

In positive ion mode ESI-MS, 4-Ethyl trazodone is expected to be observed as the protonated
molecule [M+H]*.

e Expected [M+H]*: m/z 400.1900 (for C21H27CINsO*)
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Predicted MS/IMS Fragmentation

Tandem mass spectrometry (MS/MS) of the [M+H]* ion will provide valuable structural
information. The fragmentation of 4-Ethyl trazodone is expected to be analogous to that of
Trazodone. The primary fragmentation pathways likely involve cleavage of the propyl linker and
the piperazine ring.

Predicted Fragment lon Proposed Structure of
Precursor lon (m/z)
(m/z) Fragment
[CH3CHz(CI)CesHs-
400.19 ~204.12
N(CH2)2CHz]*
400.19 ~176.08 [CoH10N50O]*

The fragment at m/z ~204.12 would correspond to the ethyl-chlorophenylpiperazine moiety,
while the fragment at m/z ~176.08 is characteristic of the triazolopyridinone portion of the
molecule, consistent with the known fragmentation of Trazodone.

Conclusion

The combined application of NMR and mass spectrometry provides a robust and
comprehensive approach for the structural characterization of 4-Ethyl trazodone. The detailed
protocols and predicted spectral data presented in this application note serve as a valuable
resource for researchers and scientists in the pharmaceutical industry. By following these
guidelines, the unambiguous identification and structural confirmation of this important
Trazodone-related compound can be achieved with a high degree of confidence, ensuring the
quality and safety of pharmaceutical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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